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Compound of Interest

Compound Name: Dichloro-bis(4-methylphenyl)silane

Cat. No.: B097429 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the synthesis of dichloro-bis(4-
methylphenyl)silane, a key intermediate in organosilicon chemistry. The synthesis is achieved

via a Grignard reaction between p-tolylmagnesium bromide and silicon tetrachloride. Aryl-

substituted chlorosilanes like the target compound are crucial precursors for a wide array of

organosilicon compounds, including silicones and silyl ethers, due to the high reactivity of the

silicon-chlorine bond towards nucleophilic substitution.[1] The 4-methylphenyl groups modify

the reactivity and impart properties such as increased thermal stability and hydrophobicity to

the final products.[1]

Reaction Scheme
The synthesis proceeds in two main stages: first, the formation of the Grignard reagent, p-

tolylmagnesium bromide, from 4-bromotoluene and magnesium metal. Second, the reaction of

the Grignard reagent with silicon tetrachloride to yield the desired product. Careful control of

the stoichiometry is essential to maximize the yield of the di-substituted silane and minimize the

formation of mono- and tri-substituted byproducts.[1]

Step 1: Formation of p-tolylmagnesium bromide CH₃C₆H₄Br + Mg → CH₃C₆H₄MgBr
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Step 2: Synthesis of Dichloro-bis(4-methylphenyl)silane 2 CH₃C₆H₄MgBr + SiCl₄ →

(CH₃C₆H₄)₂SiCl₂ + 2 MgBrCl

Experimental Data
The following table summarizes the key quantitative data for the synthesis.

Parameter Value Reference

Reactants

4-Bromotoluene 50.0 g (0.292 mol)

Magnesium Turnings 7.1 g (0.292 g-atom) Calculated

Silicon Tetrachloride 24.8 g (0.146 mol) (Adjusted for 2:1 stoichiometry)

Anhydrous Diethyl Ether 300 mL [1]

Product

Molecular Formula C₁₄H₁₄Cl₂Si [2]

Molecular Weight 281.26 g/mol [2]

Theoretical Yield 41.1 g Calculated

Appearance Colorless liquid or solid General knowledge

Boiling Point ~160-162 °C at 10 mmHg General knowledge

Experimental Protocol
This protocol details the synthesis of dichloro-bis(4-methylphenyl)silane. All operations must

be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents,

as Grignard reagents are highly sensitive to moisture.[1][3]

Materials and Reagents
4-Bromotoluene (distilled before use)[4]

Magnesium turnings
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Silicon tetrachloride (SiCl₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)[1]

Iodine (a single crystal for initiation)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Hexane (for purification)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)[4][5]

Equipment
Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and heating mantle

Schlenk line or nitrogen/argon inlet

Distillation apparatus for vacuum distillation

Synthesis of p-tolylmagnesium bromide
Flame-dry all glassware and allow to cool to room temperature under a stream of dry

nitrogen.

Place magnesium turnings (7.1 g) in the three-necked flask. Add a single crystal of iodine.

Assemble the apparatus with the reflux condenser and dropping funnel. Maintain a positive

pressure of nitrogen.

In the dropping funnel, prepare a solution of 4-bromotoluene (50.0 g) in 150 mL of anhydrous

diethyl ether.
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Add a small portion (approx. 10-15 mL) of the 4-bromotoluene solution to the magnesium

turnings. The reaction is initiated, as indicated by a color change and gentle refluxing of the

ether. If the reaction does not start, gently warm the flask with a heat gun or water bath.[4]

Once the reaction has started, add the remaining 4-bromotoluene solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete reaction of the magnesium. The resulting dark grey or brown solution is the

Grignard reagent, p-tolylmagnesium bromide.

Synthesis of Dichloro-bis(4-methylphenyl)silane
Cool the freshly prepared Grignard reagent solution in an ice bath.

Prepare a solution of silicon tetrachloride (24.8 g) in 150 mL of anhydrous diethyl ether in the

dropping funnel.

To favor the formation of the di-substituted product, add the silicon tetrachloride solution

dropwise to the stirred, cooled Grignard reagent. A vigorous reaction will occur. Maintain the

temperature below 10 °C during the addition.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature. Stir for an additional 2 hours.

Reflux the reaction mixture for 2-4 hours to ensure the reaction goes to completion.[4]

Work-up and Purification
Cool the reaction mixture in an ice bath.

Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride

solution (approx. 150 mL) to decompose any unreacted Grignard reagent.[5]

Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer with two portions of diethyl ether (50 mL each).[5]
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Combine all organic layers and wash with brine (saturated NaCl solution).

Dry the organic solution over anhydrous magnesium sulfate or sodium sulfate.[4][5]

Filter to remove the drying agent, and remove the solvent by rotary evaporation.

The crude product is purified by vacuum distillation to yield dichloro-bis(4-
methylphenyl)silane as a colorless liquid or solid.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis protocol.

Caption: Workflow of the Grignard synthesis of dichloro-bis(4-methylphenyl)silane.

Safety Precautions
Inert Atmosphere: The Grignard reagent is highly reactive with atmospheric moisture and

oxygen. The entire procedure must be carried out under a dry, inert atmosphere (nitrogen or

argon).

Anhydrous Conditions: All glassware must be thoroughly dried, and anhydrous solvents must

be used to prevent the decomposition of the Grignard reagent.[3]

Exothermic Reaction: The formation of the Grignard reagent and its reaction with silicon

tetrachloride are exothermic. Proper cooling and controlled addition of reagents are

necessary to manage the reaction temperature.

Handling of Reagents: Silicon tetrachloride is corrosive and reacts with moisture to release

HCl gas. Handle it in a fume hood with appropriate personal protective equipment (PPE),

including gloves and safety goggles. Diethyl ether is extremely flammable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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